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Compound of Interest

Compound Name: Quizalofop-ethyl-d3

Cat. No.: B15556495

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for Quizalofop-
ethyl-d3. Given that the deuterated form (d3) possesses analogous chemical and toxicological
properties to its non-deuterated counterpart, this document leverages safety information for
Quizalofop-ethyl and Quizalofop-P-ethyl to ensure a thorough understanding of the associated
hazards and mitigation strategies.

Chemical and Physical Properties

Quizalofop-ethyl is a selective, post-emergence herbicide.[1] It appears as white crystals and is
insoluble in water.[2][3]
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Property Value

Molecular Formula C19H17CIN204

Molecular Weight 372.80 g/mol [2]

Melting Point 91.7-92.1 °C[2]

Boiling Point 220 °C @ 0.2 mm Hg[2]
Vapor Pressure 1.1 x 10-8 atm-cu m/mole[3]

Solubilit Insoluble in water. Soluble in benzene, xylene,
olubility
acetone, and ethanol.[2]

LogP 4.65[1]

Hazard Identification and Classification

Quizalofop-ethyl is classified as harmful if swallowed and is an acute oral and dermal toxicant
(Category 4).[4] It is also very toxic to aquatic life with long-lasting effects.[4][5]

GHS Hazard Statements:

e H302: Harmful if swallowed.[5]

e H400: Very toxic to aquatic life.[4]

e H410: Very toxic to aquatic life with long lasting effects.[5]

Precautionary Statements:

P264: Wash hands thoroughly after handling.[5]

P270: Do not eat, drink or smoke when using this product.[5]

P273: Avoid release to the environment.[5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Quizalofop-ethyl
https://pubchem.ncbi.nlm.nih.gov/compound/Quizalofop-ethyl
https://pubchem.ncbi.nlm.nih.gov/compound/Quizalofop-ethyl
https://wap.guidechem.com/encyclopedia/quizalofop-ethyl-dic27305.html
https://pubchem.ncbi.nlm.nih.gov/compound/Quizalofop-ethyl
https://www.chemsrc.com/en/cas/100646-51-3_829783.html
https://www.chemicalbook.com/msds/quizalofop-ethyl.pdf
https://www.chemicalbook.com/msds/quizalofop-ethyl.pdf
https://www.echemi.com/sds/quizalofop-p-ethyl-temppid160628000060.html
https://www.echemi.com/sds/quizalofop-p-ethyl-temppid160628000060.html
https://www.chemicalbook.com/msds/quizalofop-ethyl.pdf
https://www.echemi.com/sds/quizalofop-p-ethyl-temppid160628000060.html
https://www.echemi.com/sds/quizalofop-p-ethyl-temppid160628000060.html
https://www.echemi.com/sds/quizalofop-p-ethyl-temppid160628000060.html
https://www.echemi.com/sds/quizalofop-p-ethyl-temppid160628000060.html
https://www.chemicalbook.com/msds/quizalofop-ethyl.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Key Precautionary Measures
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Hazard Identification and Precautionary Measures.

Toxicological Data

The primary target organ for repeated-dose toxicity of Quizalofop-ethyl is the liver.[6] It is not
considered to be carcinogenic or mutagenic.[7][8]
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Toxicity Endpoint Value Species

1670 mg/kg (male), 1480
Acute Oral LD50 Rat
mg/kg (female)[7]

Acute Dermal LD50 >5000 mg/kg[7] Rabbit
Acute Inhalation LC50 (4-hour) 5.8 mg/L[8] Rat

Eye Irritation Mild irritant[7] Rabbit
Skin Irritation Not a primary skin irritant[7] Rabbit
Skin Sensitization Not a sensitizer[7] Guinea Pig

Experimental Protocols: Hazard Mitigation Workflow

The following workflow outlines the necessary steps for safe handling, from preparation to
disposal.
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Preparation
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Handling
Y
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:
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:

Use non-sparking tools

Emergency Response
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for exposure
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Dispose of waste according to
local, state, and federal regulations
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Safe Handling Workflow for Quizalofop-ethyl-d3.
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Handling and Storage Precautions

Handling:
o Handle in a well-ventilated place.[4]

o Wear suitable protective clothing, including impervious gloves and safety goggles with side-
shields.[4]

e Avoid contact with skin and eyes.[4]
e Avoid the formation of dust and aerosols.[4]
¢ Use non-sparking tools to prevent fire caused by electrostatic discharge.[4]

e Do not eat, drink, or smoke when using this product.[4]

Wash hands and any exposed skin thoroughly after handling.[9]

Storage:

Store in the original container in a dry, cool, and well-ventilated area.[10]

Keep containers tightly closed.[9]

Store in a locked area, away from children, food, and animal feed.[10]

Protect from direct sunlight and extreme temperatures.[9]

Accidental Release and First Aid Measures

Accidental Release:
» Evacuate personnel to a safe area and ensure adequate ventilation.[4]
+ Remove all sources of ignition.[4]

o Wear appropriate personal protective equipment during clean-up.
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e Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter drains.

[4]

» For small spills, absorb with an inert material such as sand or sawdust and place in a
suitable container for disposal.[11]

o For large spills, dike the area to contain the material for later disposal.[9]

First Aid:

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek medical attention immediately.[4]

In case of skin contact: Take off contaminated clothing immediately. Wash off with soap and
plenty of water. Consult a doctor if irritation persists.[4]

In case of eye contact: Rinse cautiously with water for at least 15 minutes. Remove contact
lenses if present and easy to do. Continue rinsing and consult a doctor.[4]

If swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth
to an unconscious person. Call a doctor or Poison Control Center immediately.[4]

Fire-Fighting Measures
o Suitable extinguishing media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

e Specific hazards: No specific data is available for Quizalofop-ethyl-d3, but it is advised to
avoid breathing mist, gas, or vapors.[4]

» Protective equipment: Firefighters should wear self-contained breathing apparatus and full
protective clothing.[4]

Disposal Considerations

» Dispose of contents and container to an appropriate treatment and disposal facility in
accordance with applicable local, state, and federal laws and regulations.[4]

e Do not contaminate water, food, or feed by storage or disposal.[9]
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Ecological Information

Quizalofop-ethyl is very toxic to aquatic organisms.[4] It is non-toxic to earthworms and bees.
[10] The substance hydrolyzes rapidly in soil and is not readily leached.[10]

Organism Toxicity

Fish Acute | (LC50 < 1 mg/L)[10]
Crustacea Acute | (LC50 < 1 mg/L)[10]
Algae Acute | (EC50 < 1 mg/L)[10]
Birds Non-toxic[10]

Bees Non-toxic[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Quizalofop-ethyl-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556495#quizalofop-ethyl-d3-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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